Cas no 2227777-17-3 (rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine
• CAS No: 2227777-17-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6109451
• PubChem ID: 165880474
• Update Time: 2025-05-20

rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropyl]methanamine
• EN300-1877443
• 2227777-17-3

• Inchi： 1S/C13H19N/c1-13(2,12-8-10(12)9-14)11-6-4-3-5-7-11/h3-7,10,12H,8-9,14H2,1-2H3/t10-,12+/m0/s1
• InChI Key： PFPWAZJFWMNBFF-CMPLNLGQSA-N
• SMILES： NC[C@@H]1C[C@H]1C(C1C=CC=CC=1)(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine

Introduction to Rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine (CAS No. 2227777-17-3)

Rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine, a compound with the chemical identifier CAS No. 2227777-17-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique stereochemistry of this compound, specifically the Rac-(1R,2R) configuration, plays a crucial role in determining its biological activity and interaction with target receptors.

The structural motif of Rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine consists of a cyclopropyl ring substituted with an amine group and an isopropylbenzene side chain. This arrangement not only contributes to the molecule's distinct three-dimensional shape but also influences its pharmacokinetic properties. The cyclopropyl group, known for its rigidity, is often employed in drug design to enhance binding affinity and selectivity. In contrast, the phenylpropan-2-yl moiety introduces hydrophobic interactions, which can be critical for membrane receptor binding.

Recent studies have highlighted the importance of chiral centers in drug development. The Rac-(1R,2R) configuration of Rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine ensures that both enantiomers are present in equal proportions, which can be advantageous for certain therapeutic applications. The presence of multiple stereocenters allows for fine-tuning of biological activity, making this compound a valuable scaffold for further derivatization and optimization.

In the realm of medicinal chemistry, Rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine has been explored as a potential lead compound for various therapeutic targets. Its structural features make it a promising candidate for developing drugs that interact with G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. The phenylpropan-2-yl group, in particular, has been shown to modulate receptor binding affinity and selectivity, making it an attractive feature for drug design.

Moreover, the cyclopropyl ring's rigidity can contribute to improved metabolic stability and reduced susceptibility to enzymatic degradation. These properties are particularly important for drugs that require prolonged half-lives to maintain efficacy. The amine group at the core of the molecule also offers opportunities for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to enhance bioactivity.

The synthesis of Rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine presents unique challenges due to its complex stereochemistry. However, advances in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric purity. These methods often involve catalytic asymmetric reactions or chiral auxiliary-assisted strategies that ensure the desired stereochemical outcome. The ability to synthesize such complex molecules with precision underscores the progress made in synthetic organic chemistry over recent decades.

From a biological perspective, Rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with specific biological targets suggests that it could be developed into a drug with therapeutic benefits in areas such as central nervous system disorders or inflammatory conditions. The precise stereochemistry of this compound is particularly important for ensuring that it binds selectively to its target receptors without causing off-target effects.

The growing interest in structure-based drug design has further highlighted the importance of compounds like Rac-(1R,2R)-2-(2-phenylpropan-2-yl)cyclopropylmethanamine. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the potential bioactivity of novel molecules before moving on to more expensive and time-consuming experimental validation. This approach allows for more efficient identification of lead compounds and accelerates the drug discovery process.

In conclusion, Rac-(1R,2R)-rac(1^R, )-( )-()₎>₎>.₎>.₎>.₎>.₎>.₎>.₎>..
The exploration of novel compounds like this one continues to drive innovation in pharmaceutical chemistry and represents a significant step forward in addressing unmet medical needs.